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Compound of Interest

Compound Name: 2,4,6-Tribromoaniline

Cat. No.: B120722 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Tribromoaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,4,6-Tribromoaniline in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

1. Hazard Identification and Health Effects

2,4,6-Tribromoaniline is a hazardous chemical that poses significant health risks.[1][2] It is

classified as toxic if swallowed, in contact with skin, or inhaled.[2][3] Key hazards include:

Acute Toxicity: Harmful or toxic if swallowed, inhaled, or absorbed through the skin.[1][2][3]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation or damage.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Systemic Effects: May cause damage to organs through prolonged or repeated exposure.[1]

Ingestion and inhalation may lead to methemoglobinemia, characterized by cyanosis (bluish

discoloration of the skin), convulsions, and potentially death.[4]

2. Physical and Chemical Properties
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A summary of the key quantitative data for 2,4,6-Tribromoaniline is provided below for easy

reference.

Property Value

CAS Number 147-82-0

Molecular Formula C₆H₄Br₃N

Molecular Weight 329.81 g/mol

Appearance Solid

Melting Point 120 - 122 °C (248 - 252 °F)

Boiling Point 300 °C (572 °F)

Source: Sigma-Aldrich

3. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,4,6-
Tribromoaniline to prevent exposure.
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles or glasses conforming

to OSHA's 29 CFR 1910.133 or European

Standard EN166.[1][4] A face shield may be

required in situations with a higher risk of

splashing.[5]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,

neoprene) and clothing to prevent skin

exposure.[1][4] Contaminated work clothing

should not be allowed out of the workplace.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation or other

symptoms are experienced, especially when

dust may be generated.[1]

4. Operational Plan: Step-by-Step Handling Procedure

Adherence to the following experimental workflow is crucial for the safe handling of 2,4,6-
Tribromoaniline.
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Preparation

Handling

Storage

Spill & Emergency

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solid in a designated area to minimize dust

Keep container tightly closed when not in use Evacuate area and ensure ventilation

If spill occurs

Avoid contact with eyes, skin, and clothing

Wash hands thoroughly after handling

Store in a tightly closed container

Store in a cool, dry, well-ventilated area

Store away from incompatible materials (e.g., strong oxidizing agents)

Wear appropriate PPE

Vacuum or sweep up material and place in a suitable disposal container

Avoid generating dust

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4,6-Tribromoaniline.
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5. First Aid Measures

Immediate first aid is critical in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Remove the individual from the exposure area

to fresh air immediately.[4] If breathing is

difficult, administer oxygen.[4] If breathing has

stopped, provide artificial respiration using a

mechanical device.[4] Seek immediate medical

attention.[4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[4] Wash

clothing before reuse.[4] Seek medical attention.

[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[1] Continue

rinsing.[1] Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[4] Never give anything by mouth to an

unconscious person.[4] Seek immediate medical

attention.[4]

6. Disposal Plan

Proper disposal of 2,4,6-Tribromoaniline and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection

Disposal

Collect waste 2,4,6-Tribromoaniline and contaminated materials in a designated, labeled, and sealed container

Do not mix with other waste streams

Dispose of contents and container to an approved waste disposal plant

Follow all federal, state, and local regulations for hazardous waste disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 2,4,6-Tribromoaniline | C6H4Br3N | CID 8986 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemicalbook.com [chemicalbook.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. tcichemicals.com [tcichemicals.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b120722?utm_src=pdf-body-img
https://www.benchchem.com/product/b120722?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA1245322&productDescription=246-TRIBROMOANILINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Tribromoaniline
https://www.chemicalbook.com/msds/2-4-6-tribromoaniline.pdf
https://pim-resources.coleparmer.com/sds/67997.pdf
https://www.tcichemicals.com/BE/en/sds/T0345_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling 2,4,6-
Tribromoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120722#personal-protective-equipment-for-handling-
2-4-6-tribromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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